molecular formula C6H4N4O B8809101 Pyridine-2-carbonyl azide CAS No. 4013-71-2

Pyridine-2-carbonyl azide

Cat. No.: B8809101
CAS No.: 4013-71-2
M. Wt: 148.12 g/mol
InChI Key: RUEMLKUMKKDJTF-UHFFFAOYSA-N
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Description

Pyridine-2-carbonyl azide is a useful research compound. Its molecular formula is C6H4N4O and its molecular weight is 148.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

4013-71-2

Molecular Formula

C6H4N4O

Molecular Weight

148.12 g/mol

IUPAC Name

pyridine-2-carbonyl azide

InChI

InChI=1S/C6H4N4O/c7-10-9-6(11)5-3-1-2-4-8-5/h1-4H

InChI Key

RUEMLKUMKKDJTF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of picolinic acid (1.0 g, 8.12 mmol) in a mixture of acetone (10 mL) and water (3 mL) was added triethylamine (1.7 mL, 12.2 mmol). The mixture was cooled to 0° C. in a ice-bath. Ethylchloroformate (1.32 g, 12.2 mmol) was then added and the resulting mixture was stirred for 1.5 hours at 0° C. To the mixture was added sodium azide (0.844 g, 13.0 mmol), and the mixture was stirred for another 1.5 hours. The mixture was concentrated, the residue was diluted with dichloromethane and washed with water. The organic layer was dried over MgSO4 and concentrated to give desired product (817 mg, 68%). 1HNMR (CDCl3) (δ) 8.74 (d, 1H), 8.15 (d, 1H), 7.88 (m, 1H), 7.55 (m, 1H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
1.7 mL
Type
reactant
Reaction Step Two
Quantity
1.32 g
Type
reactant
Reaction Step Three
Quantity
0.844 g
Type
reactant
Reaction Step Four
Yield
68%

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